1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-fluorobenzoyl)piperazine

• Molecular Formula: C19H23FN2O
• Molecular Weight: 314.4 g/mol
• IUPAC Name: [4-(2-bicyclo[2.2.1]hept-5-enylmethyl)piperazin-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C19H23FN2O/c20-18-4-2-1-3-17(18)19(23)22-9-7-21(8-10-22)13-16-12-14-5-6-15(16)11-14/h1-6,14-16H,7-13H2
• InChI Key: ZWQFPOZFWKRNRG-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2CC3CC2C=C3)C(=O)C4=CC=CC=C4F

Description

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-fluorobenzoyl)piperazine, also known as BFBP, is a chemical compound that has been studied for its potential use in scientific research. BFBP is a piperazine derivative that has shown promise as a ligand for certain types of receptors in the brain. In

Scientific Research Applications

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-fluorobenzoyl)piperazine has been studied for its potential use as a ligand for certain types of receptors in the brain, such as the sigma-1 receptor. This receptor has been implicated in various physiological processes, including pain perception, memory, and mood regulation. This compound has also been studied for its potential use in imaging techniques, such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT), which can be used to visualize the distribution of the compound in the brain.

Mechanism of Action

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-fluorobenzoyl)piperazine is believed to act as a selective ligand for the sigma-1 receptor, which is thought to play a role in modulating the activity of other neurotransmitter systems in the brain. The exact mechanism of action of this compound is still under investigation, but it is thought to involve the modulation of intracellular calcium signaling and the regulation of ion channels and other membrane proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels and other membrane proteins, and the modulation of intracellular calcium signaling. These effects are thought to be mediated by the sigma-1 receptor, which is widely expressed in the brain and other tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-fluorobenzoyl)piperazine in lab experiments is its selectivity for the sigma-1 receptor, which allows for more precise targeting of this receptor compared to other ligands. However, there are also some limitations to using this compound, such as its relatively low affinity for the sigma-1 receptor compared to other ligands, and its potential for off-target effects on other receptors or cellular processes.

Future Directions

There are several potential future directions for research on 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-fluorobenzoyl)piperazine, including the development of more potent and selective ligands for the sigma-1 receptor, the investigation of the role of the sigma-1 receptor in various physiological processes, and the development of novel imaging techniques for visualizing the distribution of sigma-1 receptors in the brain. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-fluorobenzoyl)piperazine involves several steps, including the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethanol with 2-fluorobenzoyl chloride to form this compound. This compound can then be purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.